
Health and safety data for phenylphosphonic
acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Phenylphosphonic Acid

Cat. No.: B072730 Get Quote

An In-depth Technical Guide: Health and Safety Data for Phenylphosphonic Acid

This technical guide provides a comprehensive overview of the health and safety data for

phenylphosphonic acid (CAS No: 1571-33-1). The information is intended for researchers,

scientists, and professionals in drug development and chemical safety. This document

summarizes key physico-chemical properties, toxicological data, and standardized

experimental protocols.

Chemical and Physical Properties
Phenylphosphonic acid presents as a white to off-white crystalline powder or colorless leaf-

like crystals.[1][2][3] It is soluble in water, alcohol, ether, and acetone, but insoluble in benzene

and carbon tetrachloride.[1][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b072730?utm_src=pdf-interest
https://www.benchchem.com/product/b072730?utm_src=pdf-body
https://www.benchchem.com/product/b072730?utm_src=pdf-body
https://www.benchchem.com/product/b072730?utm_src=pdf-body
https://www.chembk.com/en/chem/Phenylphosphonic%20acid
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8669061.htm
https://www.chembk.com/en/chem/Phenylphosphonic%20acid
https://wap.guidechem.com/question/what-is-phenylphosphonic-acid--id167326.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₆H₇O₃P [1][2]

Molar Mass 158.09 g/mol [5]

Melting Point 162-164 °C [1][3][4]

Boiling Point 241-243 °C [1][3][4]

Density 1.412 g/mL at 25 °C [1][3][4]

Water Solubility 40.4 g/100 mL at 25 °C [1]

Flash Point >110 °C (>230 °F) [1]

log Pow (Octanol/Water

Partition Coefficient)
0.086 [2]

Appearance

White to off-white crystalline

powder / Colorless leaf-like

crystals

[1][2][3]

Toxicological Data
Phenylphosphonic acid is classified as harmful if swallowed and causes severe skin burns

and eye damage.[5][6][7] It is also irritating to the respiratory system.[1][8]
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Endpoint Test Type Species Route Result
GHS
Classifica
tion

Source(s)

Acute

Toxicity
LD₅₀ Rat Oral

2000

mg/kg

Category 4

(Harmful if

swallowed)

[9]

Acute

Toxicity
LD₅₀ Mouse

Intraperiton

eal
110 mg/kg

Not

Classified
[9]

Skin

Corrosion/I

rritation

Not

specified

Not

specified
Dermal

Causes

severe skin

burns and

irritation

Category

1C / 2
[2][5][8]

Eye

Damage/Irr

itation

Not

specified

Not

specified
Ocular

Causes

serious eye

damage

Category 1 [2][5][8]

Respiratory

Irritation

Not

specified

Not

specified
Inhalation

May cause

respiratory

irritation

STOT SE 3 [2][6][8]

Carcinogen

icity

Not

specified

Not

specified

Not

specified

No data

available;

not listed

as a

carcinogen

Not

Classified
[2]

Mutagenicit

y

Not

specified

Not

specified

Not

specified

No data

available

Not

Classified

Ecotoxicological Data
Ecotoxicity data for phenylphosphonic acid is limited. Most safety data sheets report that no

data is available for toxicity to fish, daphnia, or algae.[10] However, its water solubility suggests

it is likely to be mobile in the environment.[8] Based on available information, persistence is

unlikely.[2][8]
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Endpoint Species Result Source(s)

Toxicity to fish Not specified No data available [10]

Toxicity to daphnia

and other aquatic

invertebrates

Not specified No data available [10]

Toxicity to algae Not specified No data available [10]

Persistence and

Degradability
Not applicable

Persistence is unlikely

based on water

solubility

[2][8]

Bioaccumulative

Potential
Not applicable

Bioaccumulation is

unlikely
[2]

Experimental Protocols
While the specific historical studies detailing toxicological endpoints are not fully described in

the available literature, the methodologies likely followed standardized guidelines, such as

those established by the Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity (Representative Protocol: OECD 423)
The acute oral toxicity value (LD₅₀) of 2000 mg/kg in rats was likely determined using a method

similar to the OECD Guideline 423 (Acute Oral Toxicity – Acute Toxic Class Method).

Objective: To determine the oral dose of a substance that causes mortality in 50% of a test

group of animals (LD₅₀).

Test Animals: Healthy, young adult rats (e.g., Sprague-Dawley strain), typically 8-12 weeks

old, are used. Animals are fasted prior to dosing.

Procedure: A stepwise procedure is used where a group of three animals of a single sex is

dosed at one of the defined levels (e.g., 300, 2000, 5000 mg/kg). The substance is

administered orally via gavage.
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Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in

skin, fur, eyes, and behavior), and body weight changes for at least 14 days.

Endpoint: The LD₅₀ is determined based on the number of mortalities at specific dose levels.

The result of 2000 mg/kg places phenylphosphonic acid in GHS Category 4.

Skin Corrosion/Irritation (Representative Protocol:
OECD 404)
The classification as causing severe skin burns and irritation suggests results consistent with

those from a protocol like OECD Guideline 404.

Objective: To assess the potential of a substance to cause irreversible (corrosion) or

reversible (irritation) skin damage.

Test Animals: Typically, a single healthy young adult albino rabbit is used for an initial test.

Procedure: A small amount (0.5 g) of the test substance is applied to a patch of shaved skin

(approx. 6 cm²). The patch is covered with a gauze dressing for a specified exposure period,

typically 4 hours.

Observation: After the patch is removed, the skin is evaluated for signs of erythema

(redness) and edema (swelling) at graded intervals (e.g., 1, 24, 48, and 72 hours).

Endpoint: The severity and reversibility of the skin reactions are scored. Corrosive

substances cause irreversible tissue destruction, while irritants cause reversible

inflammatory changes.

Serious Eye Damage/Irritation (Representative Protocol:
OECD 405)
The classification for serious eye damage is based on protocols similar to OECD Guideline

405.

Objective: To determine the potential of a substance to produce irritation or damage to the

eye.
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Test Animals: Healthy young adult albino rabbits with no pre-existing eye defects are used.

Procedure: A small, measured amount of the test substance is instilled into the conjunctival

sac of one eye of the animal. The other eye remains untreated and serves as a control.

Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at

specific intervals after instillation (e.g., 1, 24, 48, and 72 hours).

Endpoint: The severity of ocular lesions is scored. Substances causing irreversible tissue

damage or significant, persistent inflammatory responses are classified as causing serious

eye damage (Category 1).

Visualizations
The following diagrams illustrate a typical experimental workflow for toxicity testing and the

logic for GHS hazard classification based on the observed effects of phenylphosphonic acid.

Exposure Route Observed Effect GHS Classification
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Oral

Dermal

Ocular

Inhalation

Harmful if Swallowed
(LD50: 2000 mg/kg)

Severe Skin Burns
& Irritation

Serious Eye Damage

Respiratory Irritation

Acute Tox. 4 (H302)

Skin Corr. 1C (H314)

Eye Dam. 1 (H318)

STOT SE 3 (H335)
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Caption: GHS hazard classification pathway for phenylphosphonic acid.
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Caption: Experimental workflow for an acute oral toxicity study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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